2-amino-N-[(1R,2R)-2-hydroxycyclohexyl]-2-methylpentanamide

• IUPAC Name: 2-amino-N-[(1R,2R)-2-hydroxycyclohexyl]-2-methylpentanamide
• InChI: InChI=1S/C12H24N2O2/c1-3-8-12(2,13)11(16)14-9-6-4-5-7-10(9)15/h9-10,15H,3-8,13H2,1-2H3,(H,14,16)/t9-,10-,12?/m1/s1
• InChI Key: GGMBWDRBPKSMOF-UVTZGIPTSA-N
• Canonical SMILES: CCCC(C)(C(=O)NC1CCCCC1O)N
• Isomeric SMILES: CCCC(C)(C(=O)N[C@@H]1CCCC[C@H]1O)N
• Molecular Formula: C12H24N2O2
• Molecular Weight: 228.33 g/mol

Description

2-amino-N-[(1R,2R)-2-hydroxycyclohexyl]-2-methylpentanamide, also known as AHN-1055, is a novel compound that has been gaining attention in the scientific community due to its potential therapeutic applications. AHN-1055 belongs to the class of compounds known as NMDA receptor antagonists, which have been shown to have neuroprotective effects in various neurological disorders.

Mechanism of Action

2-amino-N-[(1R,2R)-2-hydroxycyclohexyl]-2-methylpentanamide works by blocking the NMDA receptor, which is involved in the process of synaptic plasticity and memory formation. By inhibiting this receptor, 2-amino-N-[(1R,2R)-2-hydroxycyclohexyl]-2-methylpentanamide can prevent the excessive influx of calcium ions and subsequent cell death that occurs in neurological disorders.
Biochemical and Physiological Effects
Studies have shown that 2-amino-N-[(1R,2R)-2-hydroxycyclohexyl]-2-methylpentanamide can protect against neuronal damage and improve cognitive function in animal models of neurological disorders. 2-amino-N-[(1R,2R)-2-hydroxycyclohexyl]-2-methylpentanamide has also been shown to reduce inflammation and oxidative stress, which are key contributors to neurological damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-amino-N-[(1R,2R)-2-hydroxycyclohexyl]-2-methylpentanamide is its ability to cross the blood-brain barrier, making it an effective therapeutic agent for neurological disorders. However, one limitation of 2-amino-N-[(1R,2R)-2-hydroxycyclohexyl]-2-methylpentanamide is its short half-life, which can make it difficult to administer in clinical settings.

Future Directions

There are several future directions for research on 2-amino-N-[(1R,2R)-2-hydroxycyclohexyl]-2-methylpentanamide. One area of interest is the development of more stable and long-lasting formulations of 2-amino-N-[(1R,2R)-2-hydroxycyclohexyl]-2-methylpentanamide for clinical use. Another area of research is the investigation of 2-amino-N-[(1R,2R)-2-hydroxycyclohexyl]-2-methylpentanamide in combination with other neuroprotective agents for enhanced therapeutic effects. Additionally, further studies are needed to determine the optimal dosage and administration of 2-amino-N-[(1R,2R)-2-hydroxycyclohexyl]-2-methylpentanamide for different neurological disorders.

Synthesis Methods

2-amino-N-[(1R,2R)-2-hydroxycyclohexyl]-2-methylpentanamide can be synthesized through a multi-step process that involves the condensation of 2-amino-2-methylpentanoic acid with (1R,2R)-2-hydroxycyclohexanone, followed by reduction and protection of the resulting amine.

Scientific Research Applications

2-amino-N-[(1R,2R)-2-hydroxycyclohexyl]-2-methylpentanamide has been extensively studied for its potential therapeutic applications in various neurological disorders, including stroke, traumatic brain injury, and Alzheimer's disease. Studies have shown that 2-amino-N-[(1R,2R)-2-hydroxycyclohexyl]-2-methylpentanamide has neuroprotective effects by inhibiting the NMDA receptor, which plays a key role in excitotoxicity and neuronal damage.